Cas no 1283958-08-6 (Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate)

• Product Name: Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
• CAS No: 1283958-08-6
• MF: C₁₁H₈ClN₃O₂
• MW: 249.653120994568
• CID: 2130338
• Update Time: 2023-11-19

Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3-pyridinyl)- 5-Pyrimidinecarboxylic acid methyl ester
• methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate
• CID 82169056
• 5-Pyrimidinecarboxylic acid, 4-chloro-2-(3-pyridinyl)-, methyl ester
• Methyl 4-chloro-2-(pyridin-3-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C11H8ClN3O2/c1-17-11(16)8-6-14-10(15-9(8)12)7-3-2-4-13-5-7/h2-6H,1H3
• InChI Key： WEKYLPXLXQAGAL-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OC)C=NC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Topological Polar Surface Area: 65

Experimental Properties

• Density: 1.355±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±34.0 °C(Predicted)
• pka: 2.30±0.12(Predicted)